2,3,5-Triiodobenzoic acid
Cat. No. B023451
:
88-82-4
M. Wt: 499.81 g/mol
InChI Key: ZMZGFLUUZLELNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07943716B2
Procedure details
33.3 ml of TIBA/isododecane solution (101 g/L) was mixed with 7.9 cc of MAO/toluene solution (Albemarle −30% wt) to obtain a MAO/TIBA molar ratio of 2:1. The solution was stirred for 1 hour at room temperature. Then, 69 mg of A-1 was dissolved in the solution.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([I:7])=[C:5]([I:8])[C:4]([C:9]([OH:11])=[O:10])=[CH:3][C:2]=1[I:12].CCCCCCCCCC(C)C>C1(C)C=CC=CC=1>[CH:1]1[C:6]([I:7])=[C:5]([I:8])[C:4]([C:9]([OH:11])=[O:10])=[CH:3][C:2]=1[I:12] |f:0.1|
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Inputs
Step One
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Name
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TIBA isododecane
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Quantity
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33.3 mL
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Type
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reactant
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Smiles
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C1=C(C=C(C(=C1I)I)C(=O)O)I.CCCCCCCCCC(C)C
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1=C(C=C(C(=C1I)I)C(=O)O)I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
